Cas no 2309462-32-4 (2-(4-Methoxypyrimidin-2-yl)ethanamine;dihydrochloride)

• Product Name: 2-(4-Methoxypyrimidin-2-yl)ethanamine;dihydrochloride
• CAS No: 2309462-32-4
• MF: C₇H₁₃Cl₂N₃O
• MW: 226.103619337082
• CID: 6536770
• PubChem ID: 138991208
• Update Time: 2025-08-04

2-(4-Methoxypyrimidin-2-yl)ethanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2309462-32-4
• 2-(4-Methoxypyrimidin-2-yl)ethanamine;dihydrochloride
• Z3678332979
• EN300-7355187
• 2-(4-methoxypyrimidin-2-yl)ethan-1-amine dihydrochloride

• Inchi： 1S/C7H11N3O.2ClH/c1-11-7-3-5-9-6(10-7)2-4-8;;/h3,5H,2,4,8H2,1H3;2*1H
• InChI Key： QVVMMIQSAZVYJW-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1=CC=NC(CCN)=N1

Computed Properties

• Exact Mass: 225.0435674g/mol
• Monoisotopic Mass: 225.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61Ų

Additional information on 2-(4-Methoxypyrimidin-2-yl)ethanamine;dihydrochloride

Professional Introduction to Compound with CAS No. 2309462-32-4 and Product Name: 2-(4-Methoxypyrimidin-2-yl)ethanamine; dihydrochloride

The compound with the CAS number 2309462-32-4 and the product name 2-(4-Methoxypyrimidin-2-yl)ethanamine; dihydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its molecular structure and functional groups, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 4-methoxypyrimidine moiety and an ethylamine side chain, combined with the dihydrochloride salt form, suggests a multifaceted chemical profile that may contribute to its biological activity.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecule inhibitors targeting various disease pathways. Among these, pyrimidine derivatives have emerged as crucial scaffolds due to their ability to interact with biological targets such as enzymes and receptors. The compound in question, 2-(4-Methoxypyrimidin-2-yl)ethanamine; dihydrochloride, is no exception. Its structural features make it a promising candidate for further investigation in therapeutic contexts.

One of the most compelling aspects of this compound is its potential role in oncology research. Pyrimidine-based molecules have been extensively studied for their anti-cancer properties, often acting as kinase inhibitors or modulators of other critical cellular pathways. The 4-methoxypyrimidine core is particularly interesting because it can be modified to enhance binding affinity and selectivity towards specific targets. For instance, studies have shown that analogs of this class can inhibit tyrosine kinases, which are overexpressed in many cancer cell lines.

Moreover, the dihydrochloride salt form of the compound is significant from a pharmacokinetic perspective. Salt formation is commonly employed to improve solubility, stability, and bioavailability of active pharmaceutical ingredients (APIs). In this case, the dihydrochloride salt may enhance the compound's solubility in aqueous solutions, facilitating its use in formulation development and clinical trials.

Recent research has also highlighted the importance of structure-activity relationships (SAR) in optimizing pyrimidine derivatives for therapeutic use. By systematically modifying key functional groups, researchers can fine-tune the biological activity of these compounds. For example, replacing the ethylamine side chain with other amines or heterocycles might alter the compound's interaction with biological targets. Such modifications are crucial for developing drugs with improved efficacy and reduced side effects.

The compound's potential extends beyond oncology. Pyrimidine derivatives have shown promise in treating inflammatory diseases, infectious disorders, and neurological conditions. The 4-methoxypyrimidine moiety is particularly versatile, allowing for interactions with a wide range of biological targets. For instance, some pyrimidine-based drugs have been reported to inhibit Janus kinases (JAKs), which play a role in inflammatory responses.

In terms of synthetic chemistry, 2-(4-Methoxypyrimidin-2-yl)ethanamine; dihydrochloride can be synthesized through multi-step organic reactions involving condensation, nucleophilic substitution, and salt formation. The synthesis route must be carefully optimized to ensure high yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound at various stages of synthesis.

The pharmacological evaluation of this compound involves rigorous testing in vitro and in vivo. In vitro studies typically include enzyme inhibition assays to determine binding affinity and selectivity towards target proteins. Additionally, cell-based assays are used to assess cytotoxicity and other biological effects. In vivo studies further evaluate efficacy and safety profiles using animal models before human clinical trials.

One notable aspect of modern drug discovery is the integration of computational methods to predict biological activity and optimize molecular design. Molecular docking simulations can be used to model interactions between 2-(4-Methoxypyrimidin-2-yl)ethanamine; dihydrochloride and target proteins, providing insights into binding mechanisms and potential modifications for improved activity. These computational approaches complement experimental work by accelerating the discovery process.

The regulatory landscape for new drug development also plays a critical role in advancing compounds like this one. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) require comprehensive data on safety and efficacy before approving new drugs for clinical use. This includes preclinical studies followed by multiple phases of clinical trials involving human subjects.

As research continues to uncover new therapeutic applications for pyrimidine derivatives, compounds like 2-(4-Methoxypyrimidin-2-yl)ethanamine; dihydrochloride are likely to play an increasingly important role in medicine. Their unique structural features offer opportunities for innovation across multiple disease areas, making them valuable assets in pharmaceutical development pipelines.